![molecular formula C19H26N2 B065604 4-[(4-Amino-2-ethyl-5-methylphenyl)methyl]-5-ethyl-2-methylaniline CAS No. 188759-35-5](/img/structure/B65604.png)
4-[(4-Amino-2-ethyl-5-methylphenyl)methyl]-5-ethyl-2-methylaniline
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-[(4-Amino-2-ethyl-5-methylphenyl)methyl]-5-ethyl-2-methylaniline, also known as AEM, is a chemical compound that has gained significant importance in scientific research. It is a member of the aniline family, which is widely used in the manufacture of dyes, pharmaceuticals, and other organic compounds. AEM is a highly potent and selective inhibitor of a specific protein kinase, making it a promising candidate for the development of new drugs for the treatment of cancer and other diseases.
Mechanism of Action
The mechanism of action of 4-[(4-Amino-2-ethyl-5-methylphenyl)methyl]-5-ethyl-2-methylaniline involves the inhibition of a specific protein kinase known as Aurora kinase A. This kinase is involved in the regulation of cell division and is overexpressed in many types of cancer cells. Inhibition of Aurora kinase A by this compound leads to defects in cell division, ultimately resulting in the induction of apoptosis. This compound has also been shown to inhibit other protein kinases, including FLT3 and JAK2, which are involved in the development and progression of leukemia.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells, inhibit cell division, and enhance the effectiveness of chemotherapy drugs. This compound has also been shown to have anti-inflammatory effects, making it a potential candidate for the treatment of inflammatory diseases. This compound has been shown to have a low toxicity profile, making it a promising candidate for clinical development.
Advantages and Limitations for Lab Experiments
One of the main advantages of 4-[(4-Amino-2-ethyl-5-methylphenyl)methyl]-5-ethyl-2-methylaniline is its high potency and selectivity for Aurora kinase A. This makes it a valuable tool for studying the role of this kinase in cancer cells. This compound is also readily available and relatively easy to synthesize, making it a cost-effective compound for scientific research. One limitation of this compound is its low solubility in aqueous solutions, which can make it difficult to use in certain assays. This compound also has a relatively short half-life in vivo, which may limit its effectiveness as a therapeutic agent.
Future Directions
There are many potential future directions for the study of 4-[(4-Amino-2-ethyl-5-methylphenyl)methyl]-5-ethyl-2-methylaniline. One area of research is the development of new drugs based on the structure of this compound that are more effective and have fewer side effects. Another area of research is the identification of new protein kinases that are inhibited by this compound, which could lead to the development of new drugs for the treatment of cancer and other diseases. Finally, further studies are needed to determine the optimal dosing and administration of this compound for clinical use.
Synthesis Methods
4-[(4-Amino-2-ethyl-5-methylphenyl)methyl]-5-ethyl-2-methylaniline can be synthesized using a variety of methods, including the reaction of 4-nitro-2-ethyl-5-methylbenzylamine with ethylmagnesium bromide, followed by reduction of the resulting nitro compound with iron powder. Another method involves the reaction of 4-chloro-2-ethyl-5-methylbenzylamine with sodium cyanoborohydride, followed by reduction of the resulting imine with sodium borohydride. These methods are relatively simple and efficient, making this compound a readily available compound for scientific research.
Scientific Research Applications
4-[(4-Amino-2-ethyl-5-methylphenyl)methyl]-5-ethyl-2-methylaniline has been extensively studied for its potential applications in cancer research. It has been shown to inhibit the activity of a specific protein kinase, which plays a critical role in the growth and survival of cancer cells. Inhibition of this kinase by this compound leads to the induction of apoptosis, or programmed cell death, in cancer cells. This compound has also been shown to enhance the effectiveness of chemotherapy drugs, making it a promising candidate for combination therapy.
Properties
IUPAC Name |
4-[(4-amino-2-ethyl-5-methylphenyl)methyl]-5-ethyl-2-methylaniline |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H26N2/c1-5-14-10-18(20)12(3)7-16(14)9-17-8-13(4)19(21)11-15(17)6-2/h7-8,10-11H,5-6,9,20-21H2,1-4H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ICVNFFKOVMLQMH-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=C(C=C(C(=C1)N)C)CC2=C(C=C(C(=C2)C)N)CC |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H26N2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
282.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.